N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenoxypropanamide

• IUPAC Name: N-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-2-phenoxypropanamide
• InChI: InChI=1S/C19H20F3N3O2/c1-12(27-14-5-3-2-4-6-14)18(26)23-10-9-17-24-15(13-7-8-13)11-16(25-17)19(20,21)22/h2-6,11-13H,7-10H2,1H3,(H,23,26)
• InChI Key: NQOWRCBEXNHXHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCC1=NC(=CC(=N1)C(F)(F)F)C2CC2)OC3=CC=CC=C3
• Molecular Formula: C19H20F3N3O2
• Molecular Weight: 379.4 g/mol

Description

The compound is a derivative of pyrimidinamine. Pyrimidinamine derivatives are considered promising agricultural compounds due to their outstanding activity and their mode of action, which is different from other fungicides. They have been a hot topic in the pesticide field for many years.

Synthesis Analysis

A series of pyrimidinamine derivatives were designed and synthesized using pyrimidifen as a template according to the bioisosterism. The new compounds showed excellent fungicidal activity. The synthesis of these compounds generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The compound belongs to the class of organic compounds known as pyrimidinamines. These are heterocyclic aromatic compounds containing a pyrimidine moiety substituted by one or more amine groups.

Chemical Reactions Analysis

The compound is part of the Trifluoromethylpyridine (TFMP) derivatives, which are characterized by the presence of a fluorine atom and a pyridine in their structure. These distinctive physical–chemical properties are thought to be bestowed by the fluorine atom and the pyridine in their structure.

Physical And Chemical Properties Analysis

Trifluoromethylpyridine (TFMP) contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine. TFMP derivatives are characterised by the presence of a fluorine atom and a pyridine in their structure.

Mechanism of Action

Target of Action

The primary target of N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenoxypropanamide is the mitochondrial complex I . This compound belongs to the class of pyrimidinamine derivatives, which are known for their outstanding activity and unique mode of action .

Result of Action

The result of the action of N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenoxypropanamide is the disruption of normal cellular respiration, leading to cell death . This makes it a potent inhibitor, particularly in the context of its use as a fungicide .

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, it is expected that the research and development of new pyrimidinamine derivatives will continue to be a hot topic in the future.